Cas no 2098114-86-2 (N,3-Dimethyl-1-(piperidin-1-yl)butan-2-amine dihydrochloride)

• Product Name: N,3-Dimethyl-1-(piperidin-1-yl)butan-2-amine dihydrochloride
• CAS No: 2098114-86-2
• MF: C₁₁H₂₆Cl₂N₂
• MW: 257.243541240692
• CID: 5048299
• Update Time: 2025-06-13

N,3-Dimethyl-1-(piperidin-1-yl)butan-2-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N,3-dimethyl-1-(piperidin-1-yl)butan-2-amine dihydrochloride
• N,3-dimethyl-1-piperidin-1-ylbutan-2-amine;dihydrochloride
• N,3-Dimethyl-1-(piperidin-1-yl)butan-2-amine dihydrochloride

• Inchi： 1S/C11H24N2.2ClH/c1-10(2)11(12-3)9-13-7-5-4-6-8-13;;/h10-12H,4-9H2,1-3H3;2*1H
• InChI Key： LMJBQNVJRNVCLW-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CCCCC1)CC(C(C)C)NC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 128
• Topological Polar Surface Area: 15.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on N,3-Dimethyl-1-(piperidin-1-yl)butan-2-amine dihydrochloride

Introduction to N,3-Dimethyl-1-(piperidin-1-yl)butan-2-amine dihydrochloride (CAS No. 2098114-86-2)

N,3-Dimethyl-1-(piperidin-1-yl)butan-2-amine dihydrochloride, identified by its CAS number 2098114-86-2, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research in medicinal chemistry. The structural features of this molecule, particularly its piperidine moiety and the presence of multiple alkyl and amine substituents, contribute to its unique chemical properties and reactivity.

The dihydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for its application in biochemical assays and in vitro studies. This solubility profile makes it particularly useful for formulation development and for use in high-throughput screening (HTS) platforms, where rapid dissolution and stability are paramount.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interactions of N,3-Dimethyl-1-(piperidin-1-yl)butan-2-amine dihydrochloride with various biological targets. These studies suggest that the compound may interact with enzymes and receptors involved in critical cellular pathways, such as those related to inflammation, neurotransmission, and metabolic regulation. Such interactions are of great interest for the development of novel therapeutic agents.

In the context of drug discovery, the piperidine ring in this molecule is a well-known pharmacophore that enhances binding affinity and selectivity. The presence of multiple substituents, including methyl groups and an amine functional group, further modulates the electronic properties of the molecule, influencing its pharmacokinetic behavior. These structural elements make N,3-Dimethyl-1-(piperidin-1-yl)butan-2-amine dihydrochloride a promising candidate for further exploration in medicinal chemistry.

Current research is focused on elucidating the mechanism of action of this compound through both in vitro and in vivo studies. Preliminary findings indicate that it may exhibit inhibitory effects on certain enzymes implicated in disease pathways. For instance, studies have suggested that derivatives of piperidine-containing compounds can modulate enzyme activity by binding to specific residues within the active site. This binding can lead to conformational changes that alter enzyme function, potentially leading to therapeutic effects.

The synthesis of N,3-Dimethyl-1-(piperidin-1-yl)butan-2-amine dihydrochloride has been optimized to ensure high yield and purity, which are essential for pharmaceutical applications. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, have been employed to construct the desired molecular framework efficiently. The dihydrochloride salt form was chosen not only for its improved solubility but also for its stability under various storage conditions.

The compound’s potential applications extend beyond traditional pharmaceuticals. Its structural motifs are also relevant in the development of agrochemicals and specialty chemicals, where similar scaffolds are known to exhibit bioactivity. The versatility of N,3-Dimethyl-1-(piperidin-1-yl)butan-2-amine dihydrochloride makes it a valuable building block for further chemical modifications aimed at enhancing its biological profile.

Regulatory considerations are an important aspect when evaluating new chemical entities like N,3-Dimethyl-1-(piperidin-1-yl)butan-2-amine dihydrochloride. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced under controlled conditions that maintain consistency and purity. Additionally, toxicological studies are conducted to assess potential side effects and safety margins before moving into clinical trials.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like N,3-Dimethyl-1-(piperidin-1-yl)butan-2-aminedihydrochloride. Predictive models can analyze large datasets to identify molecules with optimal pharmacokinetic properties and minimal toxicity profiles. This approach has significantly reduced the time required to bring new drugs from discovery to market.

In conclusion,N,3-Dimethyl - 1 -( piperidin - 1 - yl ) butan - 2 - amine dihydrochloride (CAS No. 2098114 - 86 - 2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with promising preliminary biological activity, make it a compelling candidate for further research and development. As our understanding of molecular interactions continues to evolve，this compound will undoubtedly play a crucial role in shaping future therapeutic strategies.